Cas no 91524-69-5 (Benzene, 1,3-difluoro-2-(methylthio)-)

• Product Name: Benzene, 1,3-difluoro-2-(methylthio)-
• CAS No: 91524-69-5
• MF: C₇H₆F₂S
• MW: 160.184347629547
• CID: 787341
• PubChem ID: 13250262
• Update Time: 2025-04-19

Benzene, 1,3-difluoro-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-difluoro-2-(methylthio)-
• 1,3-difluoro-2-methylsulfanylbenzene
• 2,6-Difluorothioanisole
• 1,3-difluoro-2-methylsulfanyl-benzene
• (2,6-difluorophenyl)(methyl)sulfane
• 91524-69-5
• SCHEMBL3122412
• 1,3-Difluoro-2-(methylsulfanyl)benzene
• NEAPSYZUBNNAIH-UHFFFAOYSA-N
• E97821
• DTXSID90532007

• Inchi： 1S/C7H6F2S/c1-10-7-5(8)3-2-4-6(7)9/h2-4H,1H3
• InChI Key： NEAPSYZUBNNAIH-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CC=1F)F

Computed Properties

• Exact Mass: 160.01582769g/mol
• Monoisotopic Mass: 160.01582769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 97.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers